Cas no 2229526-95-6 ({2,2-dimethyl-1-2-(propan-2-yl)-1,3-thiazol-5-ylcyclopropyl}methanamine)

• Product Name: {2,2-dimethyl-1-2-(propan-2-yl)-1,3-thiazol-5-ylcyclopropyl}methanamine
• CAS No: 2229526-95-6
• MF: C₁₂H₂₀N₂S
• MW: 224.365601539612
• CID: 5818365
• PubChem ID: 165852891
• Update Time: 2025-07-13

{2,2-dimethyl-1-2-(propan-2-yl)-1,3-thiazol-5-ylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {2,2-dimethyl-1-2-(propan-2-yl)-1,3-thiazol-5-ylcyclopropyl}methanamine
• 2229526-95-6
• EN300-1741279
• {2,2-dimethyl-1-[2-(propan-2-yl)-1,3-thiazol-5-yl]cyclopropyl}methanamine

• Inchi： 1S/C12H20N2S/c1-8(2)10-14-5-9(15-10)12(7-13)6-11(12,3)4/h5,8H,6-7,13H2,1-4H3
• InChI Key： JXWZJVHNBSCUTF-UHFFFAOYSA-N
• SMILES： S1C(C(C)C)=NC=C1C1(CN)CC1(C)C

Computed Properties

• Exact Mass: 224.13471982g/mol
• Monoisotopic Mass: 224.13471982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 67.2Ų

Additional information on {2,2-dimethyl-1-2-(propan-2-yl)-1,3-thiazol-5-ylcyclopropyl}methanamine

Comprehensive Overview of {2,2-dimethyl-1-2-(propan-2-yl)-1,3-thiazol-5-ylcyclopropyl}methanamine (CAS No. 2229526-95-6)

The compound {2,2-dimethyl-1-2-(propan-2-yl)-1,3-thiazol-5-ylcyclopropyl}methanamine, identified by its CAS No. 2229526-95-6, is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its intricate cyclopropyl-thiazole core, combined with a methanamine functional group, makes it a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential as a bioactive scaffold, given its ability to interact with diverse biological targets. The compound's synthetic versatility and structural rigidity further enhance its appeal for designing novel therapeutics.

In recent years, the demand for heterocyclic compounds like {2,2-dimethyl-1-2-(propan-2-yl)-1,3-thiazol-5-ylcyclopropyl}methanamine has surged, driven by their role in addressing drug resistance and undruggable targets. This aligns with the growing interest in small-molecule modulators for protein-protein interactions, a hot topic in precision medicine. The compound's thiazole moiety, a common motif in FDA-approved drugs, underscores its relevance in modern drug design. Additionally, its cyclopropyl ring contributes to metabolic stability, a critical factor in ADME optimization.

From a synthetic chemistry perspective, CAS No. 2229526-95-6 presents intriguing challenges and opportunities. Its stereochemistry and ring strain necessitate advanced catalytic strategies, such as transition-metal catalysis or photoredox chemistry, topics frequently searched in academic databases. The compound's scalable synthesis is also a focus area, as the pharmaceutical industry prioritizes cost-effective routes for lead optimization. Recent publications highlight its potential as a building block for fragment-based drug discovery, a trend gaining traction in high-throughput screening.

The physicochemical properties of {2,2-dimethyl-1-2-(propan-2-yl)-1,3-thiazol-5-ylcyclopropyl}methanamine further justify its utility. Its logP and polar surface area suggest favorable blood-brain barrier permeability, making it a candidate for CNS-targeted therapies. This aligns with current searches on neurotherapeutic agents and blood-brain barrier penetration. Moreover, its hydrogen-bonding capacity enhances its suitability for allosteric modulation, a key area in GPCR research.

In conclusion, CAS No. 2229526-95-6 represents a compelling case study in structure-activity relationship (SAR) exploration. Its multifunctional architecture bridges gaps between chemical biology and therapeutic innovation, addressing contemporary questions in targeted drug delivery and molecular recognition. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in cutting-edge research.